Cas no 332161-02-1 (N-(4-acetylphenyl)-2-(3-cyano-4,6-dimethylpyridin-2-yl)sulfanylacetamide)

N-(4-acetylphenyl)-2-(3-cyano-4,6-dimethylpyridin-2-yl)sulfanylacetamide is a specialized organic compound featuring a pyridine-thioacetamide scaffold with acetylphenyl and cyano-dimethyl substituents. Its molecular structure suggests potential utility in pharmaceutical or agrochemical research, particularly as an intermediate in the synthesis of bioactive molecules. The presence of the cyano group and thioether linkage enhances reactivity, enabling further functionalization. The acetylphenyl moiety may contribute to improved binding affinity in target interactions. This compound's defined stereochemistry and purity make it suitable for precise applications in medicinal chemistry, such as enzyme inhibition studies or drug discovery programs. Its stability under standard laboratory conditions ensures reliable handling and storage.
N-(4-acetylphenyl)-2-(3-cyano-4,6-dimethylpyridin-2-yl)sulfanylacetamide structure
332161-02-1 structure
Product Name:N-(4-acetylphenyl)-2-(3-cyano-4,6-dimethylpyridin-2-yl)sulfanylacetamide
CAS No:332161-02-1
MF:C18H17N3O2S
MW:339.411482572556
CID:1460808
PubChem ID:609573
Update Time:2025-05-23

N-(4-acetylphenyl)-2-(3-cyano-4,6-dimethylpyridin-2-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N-(4-acetylphenyl)-2-[(3-cyano-4,6-dimethyl-2-pyridinyl)thio]-
    • N-(4-acetylphenyl)-2-(3-cyano-4,6-dimethylpyridin-2-yl)sulfanylacetamide
    • AKOS000577623
    • N-(4-acetylphenyl)-2-((3-cyano-4,6-dimethylpyridin-2-yl)thio)acetamide
    • F0894-0250
    • CBKinase1_001591
    • G65498
    • SR-01000475460-1
    • SR-01000475460
    • N-(4-Acetyl-phenyl)-2-(3-cyano-4,6-dimethyl-pyridin-2-ylsulfanyl)-acetamide
    • EU-0076292
    • ZBXTYZRDOVSMKP-UHFFFAOYSA-N
    • N-(4-Acetylphenyl)-2-[(3-cyano-4,6-dimethyl-2-pyridinyl)sulfanyl]acetamide #
    • N-(4-acetylphenyl)-2-[(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl]acetamide
    • Z17900429
    • 332161-02-1
    • STK709587
    • CBKinase1_013991
    • AB00672878-01
    • BRD-K96492859-001-01-9
    • MDL: MFCD01799638
    • Inchi: 1S/C18H17N3O2S/c1-11-8-12(2)20-18(16(11)9-19)24-10-17(23)21-15-6-4-14(5-7-15)13(3)22/h4-8H,10H2,1-3H3,(H,21,23)
    • InChI Key: ZBXTYZRDOVSMKP-UHFFFAOYSA-N
    • SMILES: S(CC(NC1C=CC(C(C)=O)=CC=1)=O)C1C(C#N)=C(C)C=C(C)N=1

Computed Properties

  • Exact Mass: 339.10431
  • Monoisotopic Mass: 339.10414797g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 508
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 108Ų

Experimental Properties

  • PSA: 82.85

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Additional information on N-(4-acetylphenyl)-2-(3-cyano-4,6-dimethylpyridin-2-yl)sulfanylacetamide

N-(4-acetylphenyl)-2-(3-cyano-4,6-dimethylpyridin-2-yl)sulfanylacetamide: A Comprehensive Overview

N-(4-acetylphenyl)-2-(3-cyano-4,6-dimethylpyridin-2-yl)sulfanylacetamide is a complex organic compound with the CAS registry number 332161-02-1. This compound is characterized by its unique chemical structure, which includes a sulfanyl group attached to an acetamide moiety. The molecule's structure is further defined by the presence of a 4-acetylphenyl group and a 3-cyano-4,6-dimethylpyridin-2-yl group, both of which contribute to its distinct chemical properties and potential applications.

The synthesis of this compound involves a series of carefully designed organic reactions. The starting materials typically include acetylating agents, cyano-containing intermediates, and pyridine derivatives. The reaction sequence often involves nucleophilic substitutions, acetylations, and possibly cyclizations to achieve the desired product. Recent advancements in synthetic chemistry have enabled the optimization of these reactions, leading to higher yields and improved purity of the final product.

One of the most notable features of N-(4-acetylphenyl)-2-(3-cyano-4,6-dimethylpyridin-2-yl)sulfanylacetamide is its potential application in the field of pharmacology. The compound has been studied for its ability to interact with various biological targets, including enzymes and receptors. For instance, research has shown that this compound exhibits inhibitory activity against certain kinases, making it a promising candidate for drug development in oncology and inflammation-related diseases.

Recent studies have also explored the role of this compound in modulating cellular signaling pathways. By targeting specific pathways involved in cell proliferation and apoptosis, it has demonstrated potential as an anti-cancer agent. Preclinical trials have indicated that the compound can induce cell cycle arrest and trigger apoptosis in cancer cells without significantly affecting normal cells, suggesting a favorable therapeutic index.

In addition to its pharmacological applications, N-(4-acetylphenyl)-2-(3-cyano-4,6-dimethylpyridin-2-yl)sulfanylacetamide has also been investigated for its electronic properties. Its structure makes it a candidate for use in organic electronics, particularly in light-emitting diodes (LEDs) and photovoltaic devices. Research in this area has focused on optimizing the compound's electronic characteristics through structural modifications.

The stability and solubility of this compound are critical factors that influence its practical applications. Studies have shown that it exhibits good thermal stability under standard conditions but may degrade under harsh conditions such as high temperatures or strong acids/bases. Solubility tests indicate that the compound is more soluble in polar solvents like dimethyl sulfoxide (DMSO) compared to non-polar solvents like hexane.

To further enhance its utility, researchers have explored various functionalization strategies for N-(4-acetylphenyl)-2-(3-cyano-4,6-dimethylpyridin-2-yl)sulfanylacetamide. These include introducing additional functional groups to improve bioavailability or electronic performance. For example, the addition of hydroxyl or carboxylic acid groups has been proposed to increase water solubility for pharmaceutical applications.

In conclusion, N-(4-acetylphenyl)-2-(3-cyano-4,6-dimethylpyridin-2-yl)sulfanylacetamide is a versatile compound with a wide range of potential applications in pharmacology and materials science. Its unique chemical structure provides a foundation for further research into its biological activity and electronic properties. As advancements in synthetic chemistry continue to evolve, this compound is likely to play an increasingly important role in both academic and industrial settings.

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